Cas no 2108549-79-5 (3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride)

3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is a structurally unique bicyclic amine derivative featuring a difluoromethyl substituent. Its rigid [1.1.1]bicyclopentane scaffold enhances metabolic stability and improves physicochemical properties, making it valuable in medicinal chemistry and drug discovery. The difluoromethyl group contributes to enhanced lipophilicity and potential bioisosteric effects, while the hydrochloride salt improves solubility for synthetic applications. This compound serves as a versatile intermediate for designing novel pharmacophores, particularly in CNS-targeted and agrochemical research. Its compact, sterically constrained framework offers advantages in modulating selectivity and binding affinity in small-molecule therapeutics. The high purity and well-defined structure ensure reproducibility in research applications.
3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride structure
2108549-79-5 structure
Product Name:3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
CAS No:2108549-79-5
MF:C6H10ClF2N
MW:169.60010766983
MDL:MFCD29767886
CID:4735254
PubChem ID:134128312
Update Time:2025-06-09

3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
    • 3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine HCl
    • 3-(difluoromethyl)bicyclo[1.1.1]pentan-1-aminehydrochloride
    • EN300-7448135
    • P20016
    • MFCD29767886
    • CS-0098398
    • BS-44453
    • PB41849
    • 2108549-79-5
    • 3-(difluoromethyl)bicyclo[1.1.1]pentan-1-amine;hydrochloride
    • SY282414
    • Z2568740805
    • EN300-37374097
    • 1-Amino-3-(difluoromethyl)bicyclo[1.1.1]pentane Hydrochloride
    • 3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
    • MDL: MFCD29767886
    • Inchi: 1S/C6H9F2N.ClH/c7-4(8)5-1-6(9,2-5)3-5;/h4H,1-3,9H2;1H
    • InChI Key: CMYGFIYAFBJHER-UHFFFAOYSA-N
    • SMILES: Cl.FC(C12CC(C1)(C2)N)F

Computed Properties

  • Exact Mass: 169.0469833g/mol
  • Monoisotopic Mass: 169.0469833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM558037-100mg
3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
2108549-79-5 95%+
100mg
$*** 2023-03-30
Chemenu
CM558037-250mg
3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
2108549-79-5 95%+
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$*** 2023-03-30
Chemenu
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3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
2108549-79-5 95%+
500mg
$*** 2023-03-30
Chemenu
CM558037-1g
3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
2108549-79-5 95%+
1g
$*** 2023-03-30
Chemenu
CM558037-5g
3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
2108549-79-5 95%+
5g
$*** 2023-03-30
eNovation Chemicals LLC
D630215-100mg
3-(difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
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eNovation Chemicals LLC
D630215-250MG
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2108549-79-5 97%
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$480 2024-05-23
eNovation Chemicals LLC
D630215-500MG
3-(difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
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eNovation Chemicals LLC
D630215-1G
3-(difluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
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eNovation Chemicals LLC
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